Cas no 920205-65-8 (1-(5-chloro-2-methoxybenzoyl)-4-3-(3-methoxyphenyl)-3H-1,2,3triazolo4,5-dpyrimidin-7-ylpiperazine)

• Product Name: 1-(5-chloro-2-methoxybenzoyl)-4-3-(3-methoxyphenyl)-3H-1,2,3triazolo4,5-dpyrimidin-7-ylpiperazine
• CAS No: 920205-65-8
• MF: C₂₃H₂₂ClN₇O₃
• MW: 479.918882846832
• CID: 5496545
• PubChem ID: 41244883
• Update Time: 2025-08-05

1-(5-chloro-2-methoxybenzoyl)-4-3-(3-methoxyphenyl)-3H-1,2,3triazolo4,5-dpyrimidin-7-ylpiperazine Chemical and Physical Properties

Names and Identifiers

• 1-(5-chloro-2-methoxybenzoyl)-4-[3-(3-methoxyphenyl)-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl]piperazine
• F2865-0993
• (5-chloro-2-methoxyphenyl)-[4-[3-(3-methoxyphenyl)triazolo[4,5-d]pyrimidin-7-yl]piperazin-1-yl]methanone
• 920205-65-8
• AKOS005010162
• VU0503088-1
• (5-chloro-2-methoxyphenyl)(4-(3-(3-methoxyphenyl)-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl)piperazin-1-yl)methanone
• 7-[4-(5-chloro-2-methoxybenzoyl)piperazin-1-yl]-3-(3-methoxyphenyl)-3H-[1,2,3]triazolo[4,5-d]pyrimidine
• 1-(5-chloro-2-methoxybenzoyl)-4-3-(3-methoxyphenyl)-3H-1,2,3triazolo4,5-dpyrimidin-7-ylpiperazine

• Inchi： 1S/C23H22ClN7O3/c1-33-17-5-3-4-16(13-17)31-22-20(27-28-31)21(25-14-26-22)29-8-10-30(11-9-29)23(32)18-12-15(24)6-7-19(18)34-2/h3-7,12-14H,8-11H2,1-2H3
• InChI Key： LYDWAKZZGDTDHO-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C=1)C(N1CCN(C2C3=C(N=CN=2)N(C2C=CC=C(C=2)OC)N=N3)CC1)=O)OC

Computed Properties

• Exact Mass: 479.1472653g/mol
• Monoisotopic Mass: 479.1472653g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 34
• Rotatable Bond Count: 5
• Complexity: 698
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 98.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines N-arylpiperazines

Additional information on 1-(5-chloro-2-methoxybenzoyl)-4-3-(3-methoxyphenyl)-3H-1,2,3triazolo4,5-dpyrimidin-7-ylpiperazine

Comprehensive Analysis of 1-(5-chloro-2-methoxybenzoyl)-4-[3-(3-methoxyphenyl)-3H-1,2,3-triazolo[4,5-d]pyrimidin-7-yl]piperazine (CAS 920205-65-8)

In the rapidly evolving field of pharmaceutical chemistry, 1-(5-chloro-2-methoxybenzoyl)-4-[3-(3-methoxyphenyl)-3H-1,2,3-triazolo[4,5-d]pyrimidin-7-yl]piperazine (CAS 920205-65-8) has emerged as a compound of significant interest. This molecule, characterized by its complex heterocyclic structure, combines a triazolopyrimidine core with a piperazine moiety, making it a subject of extensive research in drug discovery and development. The presence of methoxy and chloro substituents further enhances its potential bioactivity, particularly in targeting specific enzymatic pathways.

The compound's unique structure has drawn attention in the context of kinase inhibition, a hot topic in modern therapeutics. Kinases play a crucial role in cellular signaling, and their dysregulation is implicated in various diseases, including cancer and inflammatory disorders. Researchers are particularly interested in how 1-(5-chloro-2-methoxybenzoyl)-4-[3-(3-methoxyphenyl)-3H-1,2,3-triazolo[4,5-d]pyrimidin-7-yl]piperazine interacts with ATP-binding sites of kinases, a mechanism that could lead to the development of novel targeted therapies. This aligns with the growing demand for personalized medicine, a trend frequently searched in academic and medical databases.

Another area of exploration is the compound's potential application in neuropharmacology. The piperazine moiety is a common feature in many CNS-active drugs, raising questions about its ability to cross the blood-brain barrier. Recent studies have investigated its affinity for serotonin and dopamine receptors, topics that dominate discussions in mental health research. Given the rising global focus on neurodegenerative diseases and mood disorders, this aspect of the compound resonates with current healthcare priorities.

From a synthetic chemistry perspective, the preparation of 1-(5-chloro-2-methoxybenzoyl)-4-[3-(3-methoxyphenyl)-3H-1,2,3-triazolo[4,5-d]pyrimidin-7-yl]piperazine involves sophisticated multi-step organic synthesis. The construction of the triazolopyrimidine scaffold requires precise control over reaction conditions, a subject frequently queried in chemical forums. Optimization of yield and purity remains a challenge, particularly when scaling up for preclinical studies. These practical considerations are crucial for researchers who often search for synthetic protocols and purification techniques related to complex heterocycles.

The physicochemical properties of CAS 920205-65-8 also warrant discussion. Its lipophilicity (predicted LogP) and solubility profile influence formulation development, a critical step in drug candidate optimization. These parameters are frequently analyzed using computational chemistry tools, another trending topic in pharmaceutical research. The balance between molecular weight and bioavailability presents an interesting case study for medicinal chemistry students and professionals alike.

In the context of intellectual property, several patents have been filed covering derivatives of this chemical scaffold, reflecting its commercial potential. The competitive landscape of small molecule therapeutics makes this compound particularly relevant to industry researchers monitoring pharmaceutical pipelines. This business aspect complements the scientific interest, addressing queries commonly found in market analysis reports.

Looking forward, the environmental fate of 1-(5-chloro-2-methoxybenzoyl)-4-[3-(3-methoxyphenyl)-3H-1,2,3-triazolo[4,5-d]pyrimidin-7-yl]piperazine represents an emerging area of study. With increasing emphasis on green chemistry principles, researchers are investigating its biodegradation pathways. This aligns with the pharmaceutical industry's commitment to sustainable development, a subject gaining traction in both scientific literature and public discourse.

In conclusion, CAS 920205-65-8 exemplifies the intersection of complex chemistry and therapeutic potential. Its study addresses multiple contemporary questions in drug discovery, from molecular design to clinical translation. As research progresses, this compound may provide answers to some of the most pressing challenges in modern medicine, making it a worthy subject of ongoing investigation and discussion within the scientific community.